Cas no 1094711-91-7 (4-(4-methoxy-3-nitrophenyl)butan-2-amine)

• Product Name: 4-(4-methoxy-3-nitrophenyl)butan-2-amine
• CAS No: 1094711-91-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6397317
• PubChem ID: 43175863
• Update Time: 2025-07-21

4-(4-methoxy-3-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-3-nitrophenyl)butan-2-amine
• 1094711-91-7
• EN300-1866664

• Inchi： 1S/C11H16N2O3/c1-8(12)3-4-9-5-6-11(16-2)10(7-9)13(14)15/h5-8H,3-4,12H2,1-2H3
• InChI Key： ZEGQVNSQHCUXQE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])CCC(C)N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-(4-methoxy-3-nitrophenyl)butan-2-amine

Professional Introduction to 4-(4-methoxy-3-nitrophenyl)butan-2-amine (CAS No. 1094711-91-7)

4-(4-methoxy-3-nitrophenyl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1094711-91-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this amine derivative incorporates a butan-2-amine moiety linked to a nitro-substituted aromatic ring, which contributes to its distinct reactivity and utility in various chemical transformations.

The presence of the 4-methoxy-3-nitrophenyl group in the molecule imparts specific electronic and steric properties, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. This particular configuration allows for selective interactions with biological targets, which is a critical factor in the design of novel therapeutic compounds. The compound's ability to participate in nucleophilic substitution reactions, coupled with its stability under various reaction conditions, makes it a versatile building block in organic synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of nitroaromatic compounds in the development of new drugs. The nitro group in 4-(4-methoxy-3-nitrophenyl)butan-2-amine can be reduced to an amine, enabling further functionalization and diversification of the molecular framework. This redox-active property is particularly useful in constructing pharmacophores that exhibit enhanced binding affinity and selectivity towards therapeutic targets.

In addition to its synthetic utility, 4-(4-methoxy-3-nitrophenyl)butan-2-amine has shown promise in preliminary studies as a precursor for bioactive molecules. Researchers have been exploring its potential role in the development of antimicrobial and anti-inflammatory agents. The combination of methoxy and nitro substituents on the aromatic ring creates a balance of electronic effects that can modulate receptor interactions, making this compound a candidate for further investigation in drug discovery programs.

The structural features of 4-(4-methoxy-3-nitrophenyl)butan-2-amine also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been employed to predict its binding modes with various biological targets, providing insights into its potential pharmacological activity. These computational approaches complement experimental efforts by offering rapid screening of analogues and optimization strategies for lead compounds.

From a synthetic chemistry perspective, the preparation of 4-(4-methoxy-3-nitrophenyl)butan-2-amine involves multi-step reactions that showcase modern techniques in organic synthesis. The introduction of the butan-2-amine group followed by functionalization of the aromatic ring demonstrates the compound's adaptability to different synthetic pathways. This adaptability is crucial for industrial-scale production, where efficiency and scalability are paramount considerations.

The compound's stability under various storage conditions also makes it a practical choice for laboratory and industrial applications. Its resistance to degradation ensures consistent quality throughout the synthesis process, which is essential for maintaining reproducibility in research and development settings. Furthermore, its solubility profile allows for easy handling and integration into diverse chemical systems.

In conclusion, 4-(4-methoxy-3-nitrophenyl)butan-2-amine (CAS No. 1094711-91-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development, coupled with its synthetic accessibility, position it as a valuable asset in both academic research and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.